1-(2-chlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H21ClN2O4S/c1-24-17-8-7-14(13-18(17)25-2)26(22,23)21-11-9-20(10-12-21)16-6-4-3-5-15(16)19/h3-8,13H,9-12H2,1-2H3
• InChI Key: XOUUODIFFGWZKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3Cl)OC
• Molecular Formula: C18H21ClN2O4S
• Molecular Weight: 396.9 g/mol

Description

1-(2-chlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been extensively studied for its potential use in scientific research due to its unique biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(2-chlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine is not fully understood. However, it is known to act as a partial agonist of the 5-HT1A and 5-HT2A receptors. This compound has also been shown to inhibit the reuptake of serotonin, which may contribute to its effects on the central nervous system.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its stimulant effects. This compound has also been shown to increase heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

1-(2-chlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. This compound is also relatively stable and can be stored for extended periods of time. However, this compound has several limitations for use in lab experiments. It has been shown to have a narrow therapeutic window, meaning that it can be toxic at high doses. This compound can also be difficult to administer to animals due to its bitter taste.

Future Directions

There are several future directions for research on 1-(2-chlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine. One area of research is the development of more selective agonists and antagonists of the 5-HT1A and 5-HT2A receptors. Another area of research is the investigation of the potential therapeutic uses of this compound in the treatment of anxiety, depression, and other neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.

Synthesis Methods

1-(2-chlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine can be synthesized using a variety of methods, including the reaction of 1-(2-chlorophenyl)piperazine with 3,4-dimethoxybenzenesulfonyl chloride in the presence of a base. This reaction results in the formation of this compound as a white crystalline solid with a melting point of 216-218 °C.

Scientific Research Applications

1-(2-chlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine has been extensively studied for its potential use in scientific research. It has been shown to have a variety of effects on the central nervous system, including the modulation of serotonin receptors. This compound has also been studied for its potential use in the treatment of anxiety, depression, and other neurological disorders.